Cas no 1261805-88-2 (2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)
2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C15H8F6N2/c16-14(17,18)11-4-2-1-3-10(11)12-9(5-7-22)6-8-23-13(12)15(19,20)21/h1-4,6,8H,5H2
- InChI Key: UIAXWVYGIQTEIN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C1C(C(F)(F)F)=NC=CC=1CC#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 449
- XLogP3: 3.9
- Topological Polar Surface Area: 36.7
2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009070-250mg |
2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261805-88-2 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013009070-500mg |
2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261805-88-2 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013009070-1g |
2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261805-88-2 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
Research Briefing on 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261805-88-2)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of trifluoromethyl-substituted pyridine derivatives, particularly 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261805-88-2). This compound has garnered attention due to its potential applications in drug discovery and development, especially in the design of novel therapeutic agents targeting various diseases. The unique structural features of this molecule, including the presence of two trifluoromethyl groups and a pyridine-acetonitrile scaffold, contribute to its remarkable pharmacological properties.
Recent studies have focused on the synthesis and characterization of 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, with an emphasis on optimizing its chemical stability and bioavailability. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound. Additionally, computational modeling and molecular docking studies have been conducted to explore its binding affinity with various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways.
Preliminary pharmacological evaluations have demonstrated that 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile exhibits promising inhibitory activity against specific kinases and proteases. For instance, in vitro assays have shown that the compound effectively suppresses the activity of protein kinase C (PKC) and matrix metalloproteinases (MMPs), which are critical mediators of tumor progression and metastasis. These findings suggest its potential as a lead compound for the development of anticancer therapeutics.
Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. Studies have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. However, further optimization is required to enhance its oral bioavailability and reduce potential off-target effects. Researchers are currently exploring structural modifications, such as the introduction of solubilizing groups or the replacement of the acetonitrile moiety, to improve its drug-like properties.
In summary, 2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261805-88-2) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and preliminary biological activity warrant further investigation, including in vivo efficacy studies and detailed mechanistic analyses. Continued research in this area may lead to the discovery of new drugs for treating cancer, inflammatory diseases, and other conditions.
1261805-88-2 (2-(Trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)